Cas no 85410-09-9 (hexahydropentalenone)

• Product Name: hexahydropentalenone
• CAS No: 85410-09-9
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 990455
• PubChem ID: 25079310
• Update Time: 2025-04-20

hexahydropentalenone Chemical and Physical Properties

Names and Identifiers

• hexahydropentalenone
• 2,3,5,6-tetrahydropentalen-1(4H)-one
• F86446
• EN300-751354
• 1,2,3,4,5,6-Hexahydropentalen-1-one
• 3,4,5,6-tetrahydropentalen-1(2H)-one
• EINECS 287-182-7
• NS00124917
• 85410-09-9
• 3,4,5,6-tetrahydro-1(2H)-pentalenone
• 10515-92-1
• 3,4,5,6-tetrahydro-2H-pentalen-1-one
• 2,3,5,6-tetrahydropentalen-1(4H)-one?
• SCHEMBL1338998

• Inchi： 1S/C8H10O/c9-8-5-4-6-2-1-3-7(6)8/h1-5H2
• InChI Key： RCMSABHBOBOMFR-UHFFFAOYSA-N
• SMILES： O=C1CCC2CCCC=21

Computed Properties

• Exact Mass: 122.073
• Monoisotopic Mass: 122.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 236.6°C at 760 mmHg
• Flash Point: 84.1°C
• Refractive Index: 1.521

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones